Cas no 921836-67-1 (3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921836-67-1
• MF: C₁₉H₁₈F₂N₂O₃
• MW: 360.354631900787
• CID: 6171060
• PubChem ID: 40887285
• Update Time: 2025-05-28

3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• F2262-0079
• 921836-67-1
• AKOS024633145
• 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide

• Inchi： 1S/C19H18F2N2O3/c1-19(2)10-26-16-7-5-12(9-15(16)23(3)18(19)25)22-17(24)11-4-6-13(20)14(21)8-11/h4-9H,10H2,1-3H3,(H,22,24)
• InChI Key： FUFOLECHGUEVFL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NC1C=CC2=C(C=1)N(C)C(C(C)(C)CO2)=O)=O)F

Computed Properties

• Exact Mass: 360.12854876g/mol
• Monoisotopic Mass: 360.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

Comprehensive Overview of 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS No. 921836-67-1)

The compound 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS No. 921836-67-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a benzoxazepine core with a difluorobenzamide moiety, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its potential role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The presence of fluorine atoms in the molecule contributes to its lipophilicity and electronic effects, which are critical for optimizing drug-target interactions.

The benzoxazepine scaffold, a key component of this compound, is widely recognized for its versatility in drug design. It has been employed in the development of compounds targeting central nervous system (CNS) disorders, inflammation, and oncology. The 3,3,5-trimethyl-4-oxo substitution pattern in this molecule further enhances its structural diversity, offering opportunities for fine-tuning biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern drug discovery.

From a synthetic chemistry perspective, CAS No. 921836-67-1 presents intriguing challenges and opportunities. The incorporation of fluorine atoms requires specialized methodologies, such as electrophilic fluorination or transition-metal-catalyzed cross-coupling. These techniques are often discussed in the context of green chemistry and sustainable synthesis, which are hot topics in the scientific community. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry approaches.

In the agrochemical sector, 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide has drawn attention for its potential as a plant growth regulator or pesticide intermediate. The difluorobenzamide group is known to interact with biological systems in ways that can disrupt pest life cycles, while the benzoxazepine core may contribute to systemic activity. This dual functionality aligns with the industry's push toward eco-friendly crop protection solutions.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its structure and purity, particularly given the complexity introduced by the tetrahydro-1,5-benzoxazepin ring system. The compound's chromatographic behavior is also of interest for method development in analytical laboratories.

As the pharmaceutical industry continues to explore privileged structures for drug discovery, 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide represents a compelling case study. Its combination of fluorine substitution and heterocyclic architecture addresses multiple contemporary challenges in medicinal chemistry, including drug resistance and target selectivity. Future research directions may focus on its structure-activity relationships (SAR) and potential applications in precision medicine.

The commercial availability of CAS No. 921836-67-1 through specialty chemical suppliers has facilitated its adoption in research programs worldwide. However, synthetic optimization remains an active area of investigation, particularly with regard to atom economy and process intensification. These aspects are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In conclusion, 3,4-difluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide exemplifies the innovation driving modern chemical research. Its multifaceted applications span from drug discovery to agrochemical development, reflecting the interdisciplinary nature of contemporary science. As analytical techniques and synthetic methodologies advance, this compound is poised to contribute significantly to solving pressing challenges in health and agriculture.